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Compound of Interest

Compound Name: CHR-6494 TFA

Cat. No.: B2522834

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling CHR-6494 TFA in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe and effective
use of this potent research chemical.

Hazard Identification and Safety Summary

CHR-6494 TFA is classified as harmful if swallowed and is very toxic to aquatic life with long-
lasting effects[1]. Due to its potency as a haspin kinase inhibitor, caution should be exercised to
avoid direct contact, inhalation, and ingestion[1][2]. The trifluoroacetic acid (TFA) salt form may
also present hazards associated with acids.

Key Hazards:

o Acute Oral Toxicity (Category 4)[1]

e Acute and Chronic Aquatic Toxicity (Category 1)[1]
» Potential for skin and eye irritation upon contact.

 Inhalation of dust or aerosols may be harmful[1].

Personal Protective Equipment (PPE)
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A comprehensive assessment of potential hazards should be conducted to determine the

appropriate PPE for the specific tasks being performed[3]. The following table summarizes the

recommended PPE for handling CHR-6494 TFA.

Body Protection

Eye and Face
Protection

Hand Protection

Respiratory
Protection

Lab coat (buttoned)[4]

ANSI Z87.1 compliant
safety glasses with
side shields[3]

Disposable nitrile
gloves (double-gloving

recommended)[3]

Use in a certified
chemical fume hood is
required[5][6].

Impervious clothing

for larger quantities[1]

Chemical splash
goggles for handling
solutions[5]

For high-volume
applications, heavy-
duty gloves (e.qg., butyl
rubber, Viton) should

be considered[6].

If work outside a fume
hood is unavoidable, a
respiratory protection
analysis should be
performed by EHS to
determine the
appropriate

respirator[4][6].

Closed-toe shoes[3]

A face shield should
be worn over safety
glasses or goggles
when there is a
significant splash
hazard[3].

Gloves should be
inspected before use
and changed
immediately upon

contamination[4].

Operational Procedures: Step-by-Step Handling

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong acids, alkalis, and oxidizing agents[1].

Temperature: For long-term storage of the powder, a temperature of -20°C is recommended.

Solutions in solvents should be stored at -80°C[1][7].
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» Engineering Controls: All weighing and solution preparation activities must be conducted in a
certified chemical fume hood to avoid inhalation of the powder and contact with skin[5][6].

e Procedure:

o

Allow the vial to equilibrate to room temperature for at least one hour before opening[8].
o Carefully weigh the desired amount of CHR-6494 TFA powder.

o Slowly add the desired solvent (e.g., DMSO) to the powder to the target concentration.
CHR-6494 TFA is soluble in DMSO up to 100 mM.

o If necessary, use an ultrasonic bath to aid dissolution[9].

o Clearly label the stock solution with the compound name, concentration, date, and your
initials.

o Work Area: Designate a specific area for handling CHR-6494 TFA.

» Spill Containment: Work on a chemically resistant tray or absorbent pad to contain any
potential spills.

e Hand Hygiene: Wash hands thoroughly after handling the compound, even if gloves were
worn[1][6].

e Avoid Contamination: Do not eat, drink, or smoke in the laboratory where this compound is
handled[1].

Disposal Plan

o Waste Segregation: All waste contaminated with CHR-6494 TFA, including empty vials,
pipette tips, gloves, and absorbent materials, must be collected in a designated, labeled
hazardous waste container.

o Waste Disposal: Dispose of the chemical waste through your institution's environmental
health and safety (EHS) office[1]. Do not dispose of CHR-6494 TFA down the drain, as it is
very toxic to aquatic life[1].
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» Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol[1].

Quantitative Data Summary

Property Value Source
Molecular Weight 406.36 g/mol [1]
CAS Number 1458630-17-5 [1]
Purity =98% (HPLC)

Solubility Soluble to 100 mM in DMSO

Storage (Powder) -20°C [11[7]
Storage (in Solvent) -80°C [1][9]

Experimental Workflow and Diagrams

The following diagram illustrates the standard workflow for preparing a stock solution of CHR-
6494 TFA.
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Caption: Workflow for Preparing CHR-6494 TFA Stock Solution.

This workflow outlines the key steps from retrieving the compound from storage to preparing

and storing stock solutions for experimental use. Adherence to these steps is crucial for both

safety and experimental consistency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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